Cas no 26091-79-2 (Byakangelicol)

• Product Name: Byakangelicol
• CAS No: 26091-79-2
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• MDL: MFCD06796689
• CID: 262164
• PubChem ID: 3055167
• Update Time: 2025-04-19

Byakangelicol Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4-methoxy-
• Byakangelicol
• 9-[[(2R)-3,3-dimethyloxiran-2-yl]methoxy]-4-methoxyfuro[3,2-g]chromen-7-one
• 9-{[(2R)-3,3-dimethyloxiran-2-yl]methoxy}-4-methoxy-7H-furo[3,2-g]chromen-7-one
• BYAKANGELICOL(P)
• Biacangelicol
• byakangelikol
• 9-[[(2R)-3,3-Dimethyl-2-oxiranyl]methoxy]-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one
• ORBITTMJKIGFNH-LLVKDONJSA-N
• 9-[(3,3-Dimethyl-2-oxiranyl)methoxy]-4-methoxy-7H-furo[3,2-g]chromen-7-one #
• (R)-9-((3,3-Dimethyl-2-oxiranyl)methoxy)-4-methoxyfuro(3,2-g)chromen-7-one
• 9114AF
• BDBM50361389
• N2545
• C16925
• 9-{[(2R)-3,3-dimethyloxiran-2-yl]methoxy}-4-methoxy-7H-f
• 61046-59-1
• HY-N0074
• AC-33999
• CS-0007116
• Q27149843
• AKOS037514577
• BS-16330
• Q-100330
• CHEBI:80800
• CHEMBL1934196
• 26091-79-2
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-((3,3-dimethyloxiranyl)methoxy)-4-methoxy-, (R)-
• DTXSID70180727
• 9-(((2R)-3,3-dimethyloxiran-2-yl)methoxy)-4-methoxyfuro(3,2-g)chromen-7-one
• DTXCID10103218
• DA-51494

• MDL： MFCD06796689
• Inchi： 1S/C17H16O6/c1-17(2)11(23-17)8-21-16-14-10(6-7-20-14)13(19-3)9-4-5-12(18)22-15(9)16/h4-7,11H,8H2,1-3H3/t11-/m1/s1
• InChI Key： ORBITTMJKIGFNH-LLVKDONJSA-N
• SMILES： O1[C@H](COC2C3=C(C=CC(=O)O3)C(=C3C=COC=23)OC)C1(C)C

Computed Properties

• Exact Mass: 316.09500
• Monoisotopic Mass: 316.09468823 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4
• Molecular Weight: 316.30
• XLogP3: 2.6

Experimental Properties

• Color/Form: White cryst.
• Density: 1.313
• Melting Point: 106 ºC
• Boiling Point: 503.4±50.0 °C at 760 mmHg
• Flash Point: 258.3±30.1 °C
• PSA: 74.34000
• LogP: 3.10400

Byakangelicol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 5-methoxypsoralens